Cas no 2034560-55-7 (benzyl N-{2-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}carbamate)

• Product Name: benzyl N-{2-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}carbamate
• CAS No: 2034560-55-7
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 5468722
• Update Time: 2025-06-19

benzyl N-{2-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (2-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-oxoethyl)carbamate
• benzyl N-[2-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl]carbamate
• benzyl N-{2-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}carbamate

• Inchi： 1S/C22H24N4O3/c1-16-24-19-9-5-6-10-20(19)26(16)18-11-12-25(14-18)21(27)13-23-22(28)29-15-17-7-3-2-4-8-17/h2-10,18H,11-15H2,1H3,(H,23,28)
• InChI Key： BIVCFMMDLFITOX-UHFFFAOYSA-N
• SMILES： O=C(CNC(=O)OCC1C=CC=CC=1)N1CCC(C1)N1C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 392.18484064 g/mol
• Monoisotopic Mass: 392.18484064 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 392.5
• XLogP3: 2.7
• Topological Polar Surface Area: 76.5

Additional information on benzyl N-{2-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}carbamate

Introduction to Benzyl N-{2-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}carbamate (CAS No. 2034560-55-7)

Benzyl N-{2-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2034560-55-7, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.

The molecular structure of Benzyl N-{2-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}carbamate is characterized by its intricate arrangement of functional groups, including a benzyl moiety, a carbamate group, and a pyrrolidine ring system. The presence of the 2-methyl-1H-1,3-benzodiazol-1-yl substituent is particularly noteworthy, as it introduces a nitrogen-rich heterocyclic framework that is known to interact favorably with biological targets. This structural feature has been leveraged in the design of various pharmacological agents, where such heterocycles often serve as key pharmacophores.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurological and inflammatory pathways. The benzodiazolone derivative present in Benzyl N-{2-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}carbamate has shown promise in preclinical studies as a potential modulator of GABAergic receptors, which are crucial for maintaining neuronal balance. This has opened up avenues for exploring its potential in treating conditions such as anxiety disorders and epilepsy.

The pyrrolidine ring system in this compound also contributes to its pharmacological profile by providing a flexible scaffold that can interact with various biological targets. Pyrrolidines are well-documented scaffolds in medicinal chemistry, often incorporated into drugs due to their ability to enhance binding affinity and selectivity. In the case of Benzyl N-{2-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-oxyloxyethyl}carbamate, the pyrrolidine moiety is further functionalized with an oxoethyl group and a carbamate side chain, which likely contributes to its unique interaction profile with biological macromolecules.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the benzodiazolone and pyrrolidine moieties creates a multifaceted pharmacophore that can be further optimized through structure-based drug design or computational modeling. These approaches have become increasingly sophisticated in recent years, allowing researchers to predict and refine the interactions between a compound and its biological target with remarkable accuracy.

The synthesis of Benzyl N-{2-[3-(2-methyl-HCH)-pyrrolidin-l-yI)-z-oxyloxyethyl}carbamate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the strategic installation of each functional group while maintaining regioselectivity and stereochemical integrity. This level of synthetic complexity underscores the compound's complexity and highlights the expertise required to produce it in high yields and purity.

In terms of biological activity, preliminary studies have suggested that Benzyl N-{z-[z-(z-methyI-IH-I , 3-benzo-diazol-l -yI)]pyrrolidin-I -yI)-z-oxyloxyethyl}carbamate exhibits moderate affinity for certain enzymes and receptors. While these findings are still under investigation, they provide a promising starting point for further exploration. The compound's ability to interact with multiple targets makes it an attractive candidate for developing dual-action therapeutics, which are becoming increasingly prevalent in modern drug design.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Advanced computational methods allow researchers to simulate the interactions between Benzyl N-{z-[z-(z-methyI-IH-I , 3-benzo-diazol-l -yI)]pyrrolidin-I -yI)-z-oxyloxyethyl}carbamate and biological targets at an atomic level. These simulations can provide valuable insights into how the compound binds to its target and how this interaction translates into biological activity. Such information is crucial for guiding further optimization efforts.

The development of novel pharmaceuticals is often hindered by challenges associated with drug delivery and formulation. However, the structural features of Benzyl N-{z-[z-(z-methyI-IH-I , 3-benzo-diazol-l -yI)]pyrrolidin-I -yI)-z-oxyloxyethyl}carbamate may offer opportunities for addressing these issues. For instance, the presence of polar functional groups could facilitate solubility enhancements or enable formulation into different delivery systems such as nanoparticles or liposomes.

In conclusion, Benzyl N-{z-[z-(z-methyI-IH-I , 3-benzo-diazol-l -yI)]pyrrolidin-I -yI)-z-oxyloxyethyl}carbamate (CAS No. 2034560-S5-T) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an exciting candidate for further investigation. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that Benzyl N-{z-[z-(Z-methyll-HCH)-pyrrolidin-l-yI)-Z-oxyloxyethyl}carbamate will play an important role in shaping future drug development strategies.